Cas no 1701494-89-4 (4-Pyrimidinecarboxylic acid, 2-(2,2-dimethylpropyl)-, ethyl ester)

• Product Name: 4-Pyrimidinecarboxylic acid, 2-(2,2-dimethylpropyl)-, ethyl ester
• CAS No: 1701494-89-4
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5274940
• Update Time: 2025-10-22

4-Pyrimidinecarboxylic acid, 2-(2,2-dimethylpropyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-(2,2-dimethylpropyl)-, ethyl ester

• Inchi： 1S/C12H18N2O2/c1-5-16-11(15)9-6-7-13-10(14-9)8-12(2,3)4/h6-7H,5,8H2,1-4H3
• InChI Key： RMVVBBLGZMHVJA-UHFFFAOYSA-N
• SMILES： C1(CC(C)(C)C)=NC=CC(C(OCC)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 2-(2,2-dimethylpropyl)-, ethyl ester

Introduction to 4-Pyrimidinecarboxylic acid, 2-(2,2-dimethylpropyl)-, ethyl ester (CAS No. 1701494-89-4)

4-Pyrimidinecarboxylic acid, 2-(2,2-dimethylpropyl)-, ethyl ester (CAS No. 1701494-89-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, which include a pyrimidine ring and an ethyl ester group. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 4-Pyrimidinecarboxylic acid, 2-(2,2-dimethylpropyl)-, ethyl ester is C₁₃H₁₈N₂O₃, with a molecular weight of approximately 250.30 g/mol. The compound's structure consists of a pyrimidine ring substituted with a 2-(2,2-dimethylpropyl) group at the 4-position and an ethyl ester group at the carboxylic acid position. These structural elements contribute to its solubility, stability, and reactivity in different chemical environments.

In recent years, there has been a growing interest in the exploration of pyrimidine derivatives for their potential therapeutic applications. Research has shown that compounds like 4-Pyrimidinecarboxylic acid, 2-(2,2-dimethylpropyl)-, ethyl ester exhibit promising biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, studies have demonstrated that certain pyrimidine derivatives can effectively inhibit the activity of key enzymes involved in inflammatory pathways, making them potential candidates for the treatment of inflammatory diseases.

The synthesis of 4-Pyrimidinecarboxylic acid, 2-(2,2-dimethylpropyl)-, ethyl ester typically involves multistep processes that ensure high purity and yield. One common synthetic route involves the condensation of a suitable pyrimidine precursor with an appropriate alkylating agent followed by esterification to form the final product. The choice of reagents and reaction conditions is crucial for optimizing the yield and purity of the compound.

In terms of its biological activity, 4-Pyrimidinecarboxylic acid, 2-(2,2-dimethylpropyl)-, ethyl ester has been evaluated in various in vitro and in vivo models. Preclinical studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated antiviral activity against several viral strains, including influenza and herpes simplex viruses.

The potential therapeutic applications of 4-Pyrimidinecarboxylic acid, 2-(2,2-dimethylpropyl)-, ethyl ester extend beyond its anti-inflammatory and antiviral properties. Recent research has also explored its anticancer potential. Studies have indicated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. These findings suggest that 4-Pyrimidinecarboxylic acid, 2-(2,2-dimethylpropyl)-, ethyl ester may have a role in the development of novel anticancer therapies.

The safety profile of 4-Pyrimidinecarboxylic acid, 2-(2,2-dimethylpropyl)-, ethyl ester is an important consideration for its potential use in pharmaceutical applications. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 4-Pyrimidinecarboxylic acid, 2-(2,2-dimethylpropyl)-, ethyl ester (CAS No. 1701494-89-4) is a promising compound with diverse biological activities that make it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Its unique structural features and potential therapeutic applications highlight its significance in advancing our understanding of pyrimidine derivatives and their role in drug discovery.